Cas no 946281-63-6 (N'-(4-acetamidophenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide)

• Product Name: N'-(4-acetamidophenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide
• CAS No: 946281-63-6
• MF: C₂₂H₂₆N₄O₃
• MW: 394.466845035553
• CID: 6432798
• PubChem ID: 16837396
• Update Time: 2025-05-18

N'-(4-acetamidophenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-acetamidophenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide
• N'-(4-acetamidophenyl)-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]ethanediamide
• N1-(4-acetamidophenyl)-N2-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)oxalamide
• 946281-63-6
• F2271-0381
• VU0490654-1
• N'-(4-acetamidophenyl)-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]oxamide
• AKOS024634981

• Inchi： 1S/C22H26N4O3/c1-15(27)24-18-6-8-19(9-7-18)25-22(29)21(28)23-12-11-16-5-10-20-17(14-16)4-3-13-26(20)2/h5-10,14H,3-4,11-13H2,1-2H3,(H,23,28)(H,24,27)(H,25,29)
• InChI Key： KREVBRXCFGHUBR-UHFFFAOYSA-N
• SMILES： C(NCCC1C=CC2=C(C=1)CCCN2C)(=O)C(NC1=CC=C(NC(=O)C)C=C1)=O

Computed Properties

• Exact Mass: 394.20049070g/mol
• Monoisotopic Mass: 394.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 90.5Ų

Additional information on N'-(4-acetamidophenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide

Introduction to N'-(4-acetamidophenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS No. 946281-63-6)

N'-(4-acetamidophenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 946281-63-6, represents a novel molecular entity with potential applications in the development of therapeutic agents. The structure of this molecule is characterized by its intricate arrangement of functional groups, including an acetamidophenyl moiety and a substituted tetrahydroquinoline ring system, which contribute to its unique chemical and biological properties.

The N'-(4-acetamidophenyl) part of the molecule is derived from acetanilide, a well-known pharmacophore that has been extensively studied for its pharmacological activities. The presence of the acetamide group not only imparts hydrophilicity to the molecule but also serves as a hinge point for further functionalization. This feature is particularly valuable in medicinal chemistry, where modulating solubility and bioavailability is crucial for drug design.

The other key component of this compound is the 1-methyl-1,2,3,4-tetrahydroquinolin-6-yl ethylethanediamide moiety. Tetrahydroquinoline derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern at the 6-position of the tetrahydroquinoline ring enhances the molecule's interaction with biological targets, making it a promising scaffold for drug discovery.

The ethylethanediamide group in the molecule contributes to its amphiphilic nature, allowing it to interact effectively with both hydrophobic and hydrophilic environments. This property is particularly advantageous in drug delivery systems, where achieving optimal solubility and membrane permeability is essential for effective therapeutic outcomes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic profiles of such complex molecules with greater accuracy. The integration of machine learning algorithms has further accelerated the process of identifying lead compounds from large chemical libraries. In this context, N'-(4-acetamidophenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide represents an excellent candidate for further exploration.

In vitro studies have begun to unravel the potential biological activities of this compound. Initial experiments suggest that it exhibits moderate activity against certain cancer cell lines, possibly through inhibition of key signaling pathways involved in cell proliferation and survival. Additionally, preliminary data indicate that it may possess anti-inflammatory properties by modulating cytokine production and immune responses.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the tetrahydroquinoline core. These methods not only enhance efficiency but also minimize unwanted byproducts.

The role of spectroscopic techniques in characterizing this compound cannot be overstated. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, while mass spectrometry (MS) confirms the molecular weight and fragmentation patterns. X-ray crystallography has also been utilized to determine the three-dimensional structure of this compound at an atomic level.

The development of novel pharmaceutical agents relies heavily on understanding their interactions with biological targets at a molecular level. Techniques such as X-ray crystallography and cryo-electron microscopy have revolutionized our ability to visualize these interactions in high resolution. By determining the binding mode of N'-(4-acetamidophenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide with its target proteins or enzymes, researchers can gain insights into its mechanism of action.

The potential applications of this compound extend beyond oncology and inflammation research. Its unique structural features make it a versatile scaffold for designing molecules with targeted therapeutic effects. For instance, modifications at the acetamidophenyl group could enhance its affinity for specific receptors or enzymes involved in neurological disorders.

The growing interest in personalized medicine has also influenced the development of new drugs. Compounds like N'-(4-acetamidophenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide offer opportunities for tailoring treatments to individual patients based on their genetic profiles or disease biomarkers.

In conclusion, N'-(4-acetamidophenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS No. 946281-63-6) represents a promising lead compound with potential applications in various therapeutic areas. Its unique structural features and preliminary biological activities make it an attractive candidate for further research and development.